Cas no 1955548-23-8 (1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid
• CAS No: 1955548-23-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5720490
• PubChem ID: 91811859
• Update Time: 2025-06-10

1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-carboxylic acid, 1-(2-methoxyethyl)-
• 1-(2-Methoxyethyl)-1h-indazole-6-carboxylic Acid
• EN300-265297
• 1-(2-methoxyethyl)indazole-6-carboxylic acid
• F1907-0474
• AKOS026706372
• 1-(2-methoxyethyl)-1H-indazole-6-carboxylicacid
• 1955548-23-8
• 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid

• Inchi： 1S/C11H12N2O3/c1-16-5-4-13-10-6-8(11(14)15)2-3-9(10)7-12-13/h2-3,6-7H,4-5H2,1H3,(H,14,15)
• InChI Key： JPWOEFJBCHLEJZ-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(C=CC(C(O)=O)=C2)C=N1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 414.7±25.0 °C(Predicted)
• pka: 4.06±0.30(Predicted)

Additional information on 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid

Recent Advances in the Study of 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid (CAS: 1955548-23-8)

The compound 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid (CAS: 1955548-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its indazole core and methoxyethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research involves the optimization of synthetic routes for 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating large-scale studies and potential clinical applications. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its bioavailability.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid exhibits potent inhibitory effects on specific kinase pathways implicated in inflammatory and oncogenic processes. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the JAK-STAT signaling pathway, which is often dysregulated in autoimmune diseases and certain cancers. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and hematologic malignancies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid with its biological targets. Molecular docking simulations revealed that the methoxyethyl group enhances binding affinity to target proteins, while the carboxylic acid moiety facilitates interactions with key amino acid residues. These insights are invaluable for the design of derivatives with improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Preliminary data indicate moderate oral bioavailability, but more comprehensive studies are needed to optimize its formulation for clinical use. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 1-(2-methoxyethyl)-1H-indazole-6-carboxylic acid (CAS: 1955548-23-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a viable candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its path to clinical application.